3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one

• IUPAC Name: 3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one
• InChI: InChI=1S/C21H17F2N3O3/c22-16-6-5-14(12-17(16)23)20(28)25-7-9-26(10-8-25)21(29)15-11-13-3-1-2-4-18(13)24-19(15)27/h1-6,11-12H,7-10H2,(H,24,27)
• InChI Key: GZOCTZCXBZIJLC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC(=C(C=C2)F)F)C(=O)C3=CC4=CC=CC=C4NC3=O
• Molecular Formula: C21H17F2N3O3
• Molecular Weight: 397.4 g/mol

Description

3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one, also known as DFQ or DFBQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DFQ belongs to the class of quinoline derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. This compound has also been found to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammation and immune responses. In addition, this compound has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and cellular defense mechanisms.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. This compound has been found to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of tumor growth and proliferation. This compound has also been shown to suppress the production of pro-inflammatory cytokines, reducing inflammation in various tissues. In addition, this compound has been found to reduce oxidative stress and inflammation in the brain, protecting against neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one has several advantages for lab experiments, including its synthetic accessibility, high purity, and diverse biological activities. This compound can be synthesized in large quantities, making it suitable for further research. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Careful consideration should be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for the research of 3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one. Firstly, more studies are needed to fully understand the mechanism of action of this compound and its potential targets. Secondly, further research is needed to investigate the potential therapeutic applications of this compound in other diseases, such as cardiovascular diseases and metabolic disorders. Thirdly, the development of new derivatives of this compound with improved pharmacological properties could lead to the discovery of more potent and selective compounds. Overall, the research on this compound has the potential to contribute to the development of new drugs for the treatment of various diseases.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications, including cancer, inflammation, and neurodegenerative disorders. This compound has diverse biological activities and has been studied extensively for its potential therapeutic applications. The synthesis method of this compound has been optimized to improve the yield and purity of the compound, making it suitable for further research. While there are some limitations to the use of this compound in lab experiments, the future directions of research on this compound are promising and could lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one can be synthesized using a multistep process that involves the reaction of 2-amino-3,4-difluoroaniline with 2-cyanoacetamide to form 3,4-difluoro-N-(2-cyanoethyl)aniline. This intermediate is then reacted with 4-(piperazin-1-yl)benzoic acid to form the final product, this compound. The synthesis method of this compound has been optimized to improve the yield and purity of the compound, making it suitable for further research.

Scientific Research Applications

3-[4-(3,4-difluorobenzoyl)piperazine-1-carbonyl]-1H-quinolin-2-one has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.